Cas no 6519-67-1 (DL-Tryptophan ethyl ester hydrochloride)

• Product Name: DL-Tryptophan ethyl ester hydrochloride
• CAS No: 6519-67-1
• MF: C₁₃H₁₇ClN₂O₂
• MW: 268.739282369614
• MDL: MFCD00067553
• CID: 516461
• PubChem ID: 87576602
• Update Time: 2025-05-25

DL-Tryptophan ethyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• DL-Tryptophan Ethyl Ester Hydrochloride
• DL-TRYPTOPHAN ETHYL ESTER HCL
• H-DL-Trp-OEt · HCl
• Tryptophan, ethylester, hydrochloride (1:1)
• <small>DL<
• H-DL-Trp-OEt
• H-L-Trp-OEt
• hydrochloride salt of L-tryptopan ethyl ester
• L-triptophan ethyl ester hydrochloride
• L-tryptophan ethyl ester hydrochloride
• L-Tryptophane ethyl ester hydrochloride
• Tryptophan,ethyl ester,monohydrochloride
• (±)-2-Amino-3-(3-indolyl)propionic Acid Ethyl Ester Hydrochloride
• H-DL-Trp-OEt HCl
• tryptophan ethyl ester hydrochloride
• ethyl 2-azanyl-3-(1H-indol-3-yl)propanoate hydrochloride
• 2-amino-3-(1H-indol-3-yl)propanoic acid ethyl ester hydrochloride
• H-DL-Trp-OEt.HCl
• H-DL-Trp-OEt . HCl
• L-Tryptophan, monohydrochloride
• DL-Tryptophan, monohydrochloride
• Tryptophan, monohydrochloride, L-
• Tryptophan, monohydrochloride, DL-
• N
• H-DL-Trp-OEt·HCl
• Tryptophan, ethyl ester, monohydrochloride, DL-
• MFCD00067552
• NSC-401579
• PESYCVVSLYSXAK-UHFFFAOYSA-N
• (+/-)-2-Amino-3-(3-indolyl)propionic Acid Ethyl Ester Hydrochloride
• Ethyl DL-tryptophanate hydrochloride
• s11605
• A838027
• ETHYL DL-TRYPTOPHANATE HCL
• MFCD00038993
• DB-243463
• MFCD00067553
• NSC34499
• T0754
• AKOS000320016
• Ethyl tryptophanate hydrochloride
• DL-Trp-OEt*HCl
• ethyl 2-amino-3-(1H-indol-3-yl)propanoate;hydrochloride
• P57ZK52SQ9
• 6519-67-1
• DL-Tryptophan, ethyl ester, hydrochloride (1:1)
• CHEMBL1222271
• H-L-Trp-OEt*HCl
• SY033883
• CS-0187383
• NSC-34499
• SCHEMBL133956
• SY114553
• DL-Tryptophan, ethyl ester, monohydrochloride
• Ethyl 2-Amino-3-(1H-indol-3-yl)propanoate hydrochloride
• SY108966
• DL-TryptophanEthylEsterHydrochloride
• H-TRP-OET HCL
• (R)-Ethyl 2-amino-3-(1H-indol-3-yl)propanoate hydrochloride
• NSC401579
• Tryptophan,ethylester,hydrochloride(1:1)
• DB-047500
• DL-Tryptophan ethyl ester hydrochloride

• MDL： MFCD00067553
• Inchi： 1S/C13H16N2O2.ClH/c1-2-17-13(16)11(14)7-9-8-15-12-6-4-3-5-10(9)12;/h3-6,8,11,15H,2,7,14H2,1H3;1H
• InChI Key： PESYCVVSLYSXAK-UHFFFAOYSA-N
• SMILES： [Cl-].O(CC)C(C(CC1=CNC2C=CC=CC1=2)N)=O.[H+]

Computed Properties

• Exact Mass: 268.09800
• Monoisotopic Mass: 268.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.1

Experimental Properties

• PSA: 68.11000
• LogP: 3.10310

DL-Tryptophan ethyl ester hydrochloride Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on DL-Tryptophan ethyl ester hydrochloride

Introduction to DL-Tryptophan ethyl ester hydrochloride (CAS No. 6519-67-1) and Its Emerging Applications in Modern Research

DL-Tryptophan ethyl ester hydrochloride, with the chemical identifier CAS No. 6519-67-1, is a compound of significant interest in the field of pharmaceutical and biochemical research. This molecule, derived from the essential amino acid tryptophan, has garnered attention due to its unique structural properties and potential therapeutic applications. The ethyl ester and hydrochloride salt modifications enhance its solubility and stability, making it a valuable tool in various scientific investigations.

The significance of DL-Tryptophan ethyl ester hydrochloride lies in its role as a precursor and modulator in numerous biochemical pathways. Tryptophan is a fundamental building block in protein synthesis, but its derivatives, such as this compound, exhibit distinct pharmacological activities. Recent studies have highlighted its potential in neurobiology, particularly in the investigation of serotoninergic pathways, which are closely linked to mood regulation and cognitive functions.

One of the most compelling aspects of DL-Tryptophan ethyl ester hydrochloride is its ability to serve as an intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel analogs with enhanced bioavailability and targeted action. For instance, derivatives of tryptophan ethyl esters have been explored for their anti-inflammatory properties, showing promise in preclinical models of chronic inflammatory diseases.

The hydrochloride salt form of DL-Tryptophan ethyl ester hydrochloride (CAS No. 6519-67-1) further contributes to its utility by improving its pharmacokinetic profile. This modification ensures better dissolution rates in aqueous solutions, facilitating intravenous or oral administration in experimental settings. Such characteristics make it an attractive candidate for drug development pipelines aiming at treating neurological disorders.

Emerging research also suggests that DL-Tryptophan ethyl ester hydrochloride may play a role in metabolic regulation. Studies indicate that tryptophan derivatives can influence the activity of key enzymes involved in glucose metabolism, offering potential benefits for managing metabolic syndrome and type 2 diabetes. These findings underscore the compound's versatility beyond traditional neurological applications.

In the realm of synthetic biology, DL-Tryptophan ethyl ester hydrochloride has been utilized as a substrate for enzyme engineering experiments. By studying how enzymes interact with this molecule, researchers can gain insights into catalytic mechanisms and develop more efficient biocatalysts for industrial processes. This intersection of chemistry and biology highlights the compound's broader impact on scientific innovation.

The compound's stability under various conditions has also made it a preferred choice for long-term storage studies. Researchers are investigating its degradation pathways under different pH levels and temperatures, which could inform best practices for pharmaceutical formulations requiring prolonged shelf life.

Another area where DL-Tryptophan ethyl ester hydrochloride (CAS No. 6519-67-1) stands out is its role in cell culture applications. Its ability to modulate cellular signaling pathways has been exploited in assays designed to study apoptosis and cell proliferation. Such applications are crucial for developing targeted therapies against cancer and other degenerative diseases.

Recent advancements in mass spectrometry techniques have enabled more precise analysis of DL-Tryptophan ethyl ester hydrochloride and its derivatives. These methods allow researchers to identify trace amounts of metabolites produced during biological processes, providing a deeper understanding of how the compound interacts with living systems.

The ethical considerations surrounding the use of DL-Tryptophan ethyl ester hydrochloride are also noteworthy. Given its potential therapeutic benefits, there is ongoing debate about equitable access to derivatives developed from this compound. Scientists and policymakers are working together to ensure that research outcomes translate into accessible treatments for global health challenges.

In conclusion, DL-Tryptophan ethyl ester hydrochloride (CAS No. 6519-67-1) represents a cornerstone in modern biochemical research. Its multifaceted applications span from neurobiology to metabolic disorders, making it a cornerstone for innovation across multiple disciplines. As research continues to uncover new possibilities, this compound will undoubtedly remain at the forefront of scientific exploration.